Cas no 33507-82-3 ((R,R)-(+)-1,4-Dimethoxy-2,3-butanediol)

(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol structure
33507-82-3 structure
Product Name:(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
CAS No:33507-82-3
MF:C6H14O4
MW:150.172962665558
MDL:MFCD24396374
CID:294276
PubChem ID:57649858
Update Time:2025-04-19

(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,4-dimethoxy-, (2R,3R)-
    • (+)-1,4-Di-O-Methyl-D-Threitol
    • (R,R)-(+)-1,4-DIMETHOXY-2,3-BUTANEDIOL
    • 1,4-dimethoxybutane-2,3-diol
    • (-)-(2R,3R)-2,3-butanediol
    • (+)-(2R,3R)-1,4-dimethoxy-2,3-butanediol
    • (R,R)-1,4-dimethoxy-butane-2,3-diol
    • 1,4-Dimethoxy-2,3-butanediol
    • 1,4-di-O-methyl-D-threitol
    • 2,3-Butanediol,1,4-dimethoxy
    • 2,3-Butanediol,1,4-dimethoxy-,(2R,3R)
    • O1,O4-dimethyl-D-threitol
    • (R,R)-(+)-1,4-Dimethoxy-2,3-butanediol, >=99.0% (sum of enantiomers, GC)
    • J-019219
    • 33507-82-3
    • AT25363
    • SCHEMBL7971977
    • (2R,3R)-1,4-Dimethoxybutane-2,3-diol
    • MFCD24396374
    • AKOS017343581
    • MFCD00077735
    • 68200-45-3
    • (R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
    • MDL： MFCD24396374
    • Inchi： 1S/C6H14O4/c1-9-3-5(7)6(8)4-10-2/h5-8H,3-4H2,1-2H3/t5-,6-/m1/s1
    • InChI Key： QPXJVYUZWDGUBO-PHDIDXHHSA-N
    • SMILES： O[C@H](COC)[C@@H](COC)O

Computed Properties

  • Exact Mass: 150.08900
  • Monoisotopic Mass: 150.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 66.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.103
  • Melting Point: 28-30 °C
  • Boiling Point: 263.8°C at 760 mmHg
  • Flash Point: 113.3°C
  • Refractive Index: 1.446
  • PSA: 58.92000
  • LogP: -0.99900
  • Optical Activity: [α]20/D +1.8±0.1°, c = 1.9% in methanol

(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • Storage Condition：2-8°C

(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol Customs Data

  • HS CODE：2909499000
  • Customs Data：

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R209530-500mg
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
 33507-82-3
500mg
 $ 235.00 2022-06-03
TRC
R209530-1000mg
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
 33507-82-3
1g
 $ 390.00 2022-06-03
abcr
AB470935-1 g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol, min. 99%; .
 33507-82-3
1g
 €209.00 2023-04-21
abcr
AB470935-5 g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol, min. 99%; .
 33507-82-3
5g
 €818.40 2023-04-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
38710-1G
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
 33507-82-3 ≥99.0% (sum of enantiomers, GC)
1G
 ￥2583.69 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-229035-1 g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol,
 33507-82-3
1g
 ￥1,850.00 2023-07-10
Biosynth
MD63232-5 g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
 33507-82-3
5g
 $2,743.15 2023-01-03
Biosynth
MD63232-10 g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol
 33507-82-3
10g
 $3,696.00 2023-01-03
SHENG KE LU SI SHENG WU JI SHU
sc-229035-1g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol,
 33507-82-3
1g
 ￥1850.00 2023-09-05
abcr
AB470935-1g
(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol, 99%; .
 33507-82-3 99%
1g
 €209.00 2025-02-17

(R,R)-(+)-1,4-Dimethoxy-2,3-butanediol Related Literature

  • 1. The circular dichroism of the n→π* band of cyclic thionocarbonates. Part II. Studies on the thionocarbonates of some acyclic vicinal diols
    A. H. Haines,C. S. P. Jenkins J. Chem. Soc. Perkin Trans. 1 1972 273

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